N-(1,3-benzodioxol-5-ylmethyl)-6-chloropyridazin-3-amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-6-chloropyridazin-3-amine
• InChI: InChI=1S/C12H10ClN3O2/c13-11-3-4-12(16-15-11)14-6-8-1-2-9-10(5-8)18-7-17-9/h1-5H,6-7H2,(H,14,16)
• InChI Key: XQYZUTAMBGXARU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=NN=C(C=C3)Cl
• Molecular Formula: C12H10ClN3O2
• DSSTOX Substance ID: DTXSID80390496
• Molecular Weight: 263.68 g/mol
• CAS RN: 61471-95-2

Description

N-(1,3-benzodioxol-5-ylmethyl)-6-chloropyridazin-3-amine is a chemical compound that has gained significant interest in the scientific community due to its potential use in the development of new drugs. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Scientific Research Applications

Structural Analysis

In another study, Ö. Yıldırım et al. (2006) determined the crystal structure of a compound closely related to N-(1,3-benzodioxol-5-ylmethyl)-6-chloropyridazin-3-amine, providing insights into its molecular configuration. The precise determination of the structure can be instrumental in understanding the compound's chemical behavior and interaction with biological targets. The findings from this study are available here.

Electrophilic Amination

Jean-Christophe Hannachi et al. (2004) developed a method for the electrophilic amination of amino acids, which could be applicable to the synthesis of compounds like this compound. This method involves the efficient amination of N-benzyl amino acids with N-Boc-oxaziridine, accommodating various functional groups. This synthesis pathway could offer a versatile approach to generating a wide range of derivatives for further biological evaluation. More information on this methodology can be found here.

Luminescent Properties

Zhuyan Zhang et al. (2013) studied the synthesis and properties of silver(I) coordination polymers using bis(pyridyl) ligands. Although not directly related to this compound, this research provides valuable insights into the design and properties of coordination polymers, which could inspire further research into the luminescent properties of similar compounds. The study is accessible here.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would involve how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future research directions for this compound could involve further studies to fully understand its properties, potential applications, and safety profile. This could include experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to investigate its potential medicinal uses.